Cas no 699-23-0 (ethyl cis-2-cyanocyclopropane-1-carboxylate)

• Product name: ethyl cis-2-cyanocyclopropane-1-carboxylate
• CAS No: 699-23-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD29049333
• CID: 2361059
• PubChem ID: 12916003

ethyl cis-2-cyanocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-pentanoic acid 1-oxide
• ethyl cis-2-cyanocyclopropane-1-carboxylate
• Ethyl cis-(1r,2s)-2-cyanocyclopropane-1-carboxylate
• (1R,2S)-ethyl 2-cyanocyclopropanecarboxylate
• Cis-ethyl2-cyanocyclopropanecarboxylate
• Ethyl cis-rel-(1r,2s)-2-cyanocyclopropane-1-carboxylate
• 492468-16-3
• 699-23-0
• cis-ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate
• MFCD18632667
• rac-ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate
• EN300-6487632
• ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate
• AS-53202
• P16190
• AKOS006372018
• Cyclopropanecarboxylic acid, 2-cyano-, ethyl ester, (1R,2S)-rel-
• Cis-ethyl 2-cyanocyclopropanecarboxylate
• CS-0049662
• AAA69923
• 852-012-8

• MDL： MFCD29049333
• Inchi： InChI=1S/C7H9NO2/c1-2-10-7(9)6-3-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6-/m1/s1
• InChI Key： ABSAAQSCUQHJOC-PHDIDXHHSA-N
• SMILES： CCOC(=O)C1CC1C#N

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.1Ų

Additional information on ethyl cis-2-cyanocyclopropane-1-carboxylate

Ethyl Cis-2-Cyanocyclopropane-1-Carboxylate: A Comprehensive Overview

Ethyl cis-2-cyanocyclopropane-1-carboxylate (CAS No. 699-23-0) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique cyclopropane ring structure, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials. The cyanocyclopropane moiety within its structure contributes to its distinctive reactivity and electronic properties, making it a valuable building block in modern chemical research.

Recent studies have highlighted the importance of cis-configuration in determining the compound's stability and reactivity. Researchers have explored the stereochemical outcomes of various synthetic pathways, emphasizing the role of steric and electronic factors in controlling the product's geometry. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that the use of specific chiral catalysts can significantly enhance the enantioselectivity of reactions involving ethyl cis-2-cyanocyclopropane-1-carboxylate, paving the way for its application in asymmetric synthesis.

The synthesis of ethyl cis-2-cyanocyclopropane-1-carboxylate typically involves multi-step processes, including cycloaddition reactions and subsequent functionalization. A notable approach reported in a 2023 article in Nature Communications utilized a [2+1] cycloaddition between an alkyne and a nitrile under catalytic conditions to form the cyclopropane ring. This method not only simplifies the synthesis but also ensures high yields and excellent stereocontrol, making it a preferred route for large-scale production.

In terms of applications, ethyl cis-2-cyanocyclopropane-1-carboxylate has shown promise in drug discovery due to its ability to act as a bioisostere for other cyclic structures. Its compact size and rigidity make it an ideal candidate for mimicking natural products or targeting specific protein pockets. For example, recent research has explored its use as a scaffold in designing inhibitors for kinase enzymes, demonstrating potent activity against several cancer-related targets.

Beyond pharmaceuticals, this compound has also found applications in polymer chemistry. The incorporation of ethyl cis-2-cyanocyclopropane-1-carboxylate into polymeric materials has been shown to enhance mechanical properties such as tensile strength and flexibility. A 2023 study published in Macromolecules reported that polymers synthesized using this compound exhibit superior thermal stability compared to traditional analogs, suggesting its potential use in high-performance materials for aerospace and automotive industries.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of ethyl cis-2-cyanocyclopropane-1-carboxylate. Initial findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing concerns about its long-term impact on ecosystems. However, further studies are required to fully understand its environmental fate and ensure sustainable practices during its production and use.

In conclusion, ethyl cis-2-cyanocyclopropane-1-carboxylate (CAS No. 699-23-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in contemporary chemical research. As ongoing investigations continue to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.